Cas no 917775-27-0 (Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester)
917775-27-0 structure
Product Name:Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
CAS No:917775-27-0
MF:C23H30O5
MW:386.481307506561
CID:784572
PubChem ID:71428364
Update Time:2025-04-19
Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
- (4-methoxyphenyl) 4-(9-hydroxynonoxy)benzoate
- DTXSID80847091
- 917775-27-0
- 4-Methoxyphenyl 4-[(9-hydroxynonyl)oxy]benzoate
-
- Inchi: 1S/C23H30O5/c1-26-20-13-15-22(16-14-20)28-23(25)19-9-11-21(12-10-19)27-18-8-6-4-2-3-5-7-17-24/h9-16,24H,2-8,17-18H2,1H3
- InChI Key: STFKJHPOFHFJHN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC)=CC=1)CCCCCCCCCO
Computed Properties
- Exact Mass: 386.20932405g/mol
- Monoisotopic Mass: 386.20932405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 14
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 65Ų
Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
917775-27-0 (Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester) Related Products
- 4906-25-6(Methyl 4-n-butoxybenzoate)
- 15872-43-2(4-(N-Nonyloxy)Benzoic Acid)
- 15872-44-3(4-Undecyloxybenzoic Acid)
- 62435-37-4(Methyl 4-n-octyloxybenzoate)
- 15872-48-7(p-Hexadecyloxybenzoic Acid)
- 2493-84-7(4-N-Octyloxybenzoic Acid)
- 15872-41-0(4-N-Pentyloxybenzoic Acid)
- 1142-39-8(4-(Hexyloxy)benzoic Acid)
- 2312-15-4(4-(Dodecyloxy)benzoic acid)
- 15872-42-1(4-(Heptyloxy)benzoic Acid)
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